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(trimethoxysilyl)propyl methacrylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(trimethoxysilyl)propyl methacrylate (TMSPMA), also known as [3-
(Methacryloyloxy)propyl]trimethoxysilane, is a bifunctional organosilane that serves as a
versatile coupling agent and monomer in a wide array of applications, including the synthesis of
advanced materials for biomedical and drug delivery systems.[1][2] Its unique molecular
structure, featuring a polymerizable methacrylate group and a hydrolyzable trimethoxysilyl
group, enables it to form a stable bridge between organic polymers and inorganic substrates.[1]
This guide provides a comprehensive overview of the core physical and chemical properties of
TMSPMA, detailed experimental protocols for its application, and visual representations of its
key chemical transformations.

Core Physical and Chemical Properties

The fundamental properties of 3-(trimethoxysilyl)propyl methacrylate are summarized below,
providing a critical resource for its handling, application, and integration into complex systems.

Physical Properties
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Property Value Reference
Molecular Formula C10H2005Si [3]
Molecular Weight 248.35 g/mol [3]
Appearance Clear, colorless liquid [41[5]
Boiling Point 190 °C [3]

Density 1.045 g/mL at 25 °C [3]
Refractive Index n20/D 1.431

Flash Point 92 °C (198 °F) - closed cup [3]
Viscosity 2.5 mm?s at 25 °C [1]

Soluble in organic solvents

N such as acetone, benzene,
Solubility ] ) [1][5]

and methanol; insoluble in

water.

Chemical Properties

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trimethoxysilyl_propyl-methacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trimethoxysilyl_propyl-methacrylate
https://pim-resources.coleparmer.com/sds/59817.pdf
https://wap.guidechem.com/encyclopedia/3-trimethoxysilyl-propyl-metha-dic10635.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trimethoxysilyl_propyl-methacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trimethoxysilyl_propyl-methacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/3-_Trimethoxysilyl_propyl-methacrylate
https://www.smolecule.com/products/s590413
https://www.smolecule.com/products/s590413
https://wap.guidechem.com/encyclopedia/3-trimethoxysilyl-propyl-metha-dic10635.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15184365?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property

Description Reference

Synonyms

Silane A174, [3-
(Methacryloyloxy)propyl]trimet
hoxysilane, y- [6]
Methacryloxypropyltrimethoxys

ilane

CAS Number

2530-85-0 3]

Reactivity

Highly reactive; the

trimethoxysilyl group can

hydrolyze in the presence of

moisture to form silanol

groups, which can then

condense with hydroxyl groups 7]
on inorganic surfaces to form

stable siloxane bonds. The
methacrylate group can

undergo polymerization.

Hydrolysis

The trimethoxysilyl groups

readily hydrolyze in the

presence of water to form

silanol (-Si-OH) groups. This

reaction is catalyzed by both

acids and bases. The rate of 13lE=lt8]
hydrolysis is lowest at a pH of

7 and increases significantly

under acidic or basic

conditions.
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The newly formed silanol

groups can undergo self-

condensation to form siloxane

] (Si-O-Si) networks or can react
Condensation ) [71[8]

with hydroxyl groups on the

surface of inorganic materials.

The condensation rate is

lowest at a pH of 4.0.

The methacrylate group can

participate in various

polymerization reactions, such
Polymerization as free-radical polymerization, [51[719]

to form a polymeric backbone.

This can be initiated by heat or

chemical initiators.

Key Chemical Transformations

The utility of 3-(trimethoxysilyl)propyl methacrylate as a coupling agent stems from its ability to
undergo hydrolysis and condensation, which facilitates the covalent bonding to inorganic
surfaces, and polymerization, which allows for the formation of an organic polymer matrix.

Hydrolysis and Condensation Pathway

The initial step in the application of TMSPMA as a coupling agent is the hydrolysis of the
methoxy groups into silanol groups. These silanols are highly reactive and can subsequently
condense with hydroxyl groups present on the surface of inorganic materials or self-condense
to form a polysiloxane network.
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Caption: Hydrolysis of TMSPMA to silanetriol and subsequent condensation.

Polymerization Mechanism

The methacrylate group of TMSPMA allows it to act as a monomer in polymerization reactions.
This is crucial for forming a polymeric matrix that is covalently bonded to the inorganic
substrate through the silane coupling. Atom Transfer Radical Polymerization (ATRP) is one
method used to create well-defined polymers.[7]
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Caption: Schematic of TMSPMA polymerization via ATRP.

Experimental Protocols

Detailed methodologies are essential for the successful application of 3-(trimethoxysilyl)propyl
methacrylate. Below are protocols for surface modification, a common application.

Surface Modification of Substrates

This protocol describes the general steps for modifying a hydroxylated surface (e.qg., glass,
silica, or metal oxides) with TMSPMA to improve adhesion of a subsequent polymer layer.[10]
[11][12]

Materials:

o 3-(trimethoxysilyl)propyl methacrylate (TMSPMA)

e Solvent (e.g., ethanol, toluene, or acetone)[10][13]

o Deionized water

o Acetic acid (for pH adjustment)[11][12]

o Substrate with hydroxylated surface

o Beakers, stir plate, and other standard laboratory glassware
Procedure:

o Substrate Cleaning: Thoroughly clean the substrate to ensure a reactive surface. This can be
done by washing with a strong soap, followed by extensive rinsing with deionized water and
drying in an oven.[11]

» Silane Solution Preparation:

o Method A (Aqueous): Adjust the pH of deionized water to between 3.5 and 4.0 using acetic
acid.[11][12] Add TMSPMA to the acidified water (e.g., 1% by weight) and stir until the
solution becomes clear, indicating hydrolysis.[12]
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o Method B (Organic Solvent): Dissolve TMSPMA in a dry organic solvent like toluene or
ethanol.[10][11] For ethanol-based solutions, a small amount of acidified water can be
added just before use to initiate hydrolysis.[11]

o Surface Treatment: Immerse the cleaned and dried substrate in the prepared silane solution.
The reaction time can vary from a few minutes to several hours depending on the desired
surface coverage and reaction conditions.[11] For example, treatment can be for 3 minutes
in an ethanol-based solution or for 1 hour in an aqueous solution at room temperature.[11]

e Rinsing and Curing:

o After treatment, remove the substrate from the solution and rinse it with the solvent used
for the solution preparation (e.g., ethanol or water) to remove any excess, unreacted
silane.[11]

o Dry the coated substrate, typically in an oven at an elevated temperature (e.g., 80-110
°C), to promote the condensation of the silanol groups and the formation of a stable
siloxane layer on the surface.[12]
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Caption: General workflow for surface modification using TMSPMA.

Characterization Techniques

The successful modification of surfaces and the polymerization of TMSPMA can be verified
using various analytical techniques.

o Fourier Transform Infrared (FTIR) Spectroscopy: Used to confirm the presence of
characteristic chemical bonds. For instance, the grafting of TMSPMA onto a surface can be
confirmed by the appearance of absorption bands corresponding to Si-O-Si and Si-O-
Cellulose vibrations.[12][14]
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» Nuclear Magnetic Resonance (NMR) Spectroscopy: Both liquid-state and solid-state NMR
(3C and 2°Si) can provide detailed information about the hydrolysis, condensation, and
polymerization of TMSPMA.[8][14][15]

o X-ray Photoelectron Spectroscopy (XPS): This surface-sensitive technique can be used to
determine the elemental composition of the modified surface, confirming the presence of
silicon from the grafted TMSPMA.[16]

o Thermogravimetric Analysis (TGA): TGA can be used to quantify the amount of silane grafted
onto a surface by measuring the weight loss upon heating.[14]

Applications in Research and Development

3-(trimethoxysilyl)propyl methacrylate is a critical component in the development of hybrid
nanomaterials that merge the properties of organic and inorganic materials.[1] Its applications
span various fields:

e Adhesives and Sealants: It enhances the adhesion between dissimilar materials.[1]

o Coatings: TMSPMA is incorporated into coatings to improve durability and environmental
resistance.[1]

» Dental Materials: It is utilized in dental adhesives and composites for its strong bonding
capabilities.[1][2]

o Composite Materials: It acts as a modifier for polymer matrices to improve mechanical
properties and interfacial adhesion.[1]

» Biomedical Applications: TMSPMA is used in the synthesis of scaffolds for tissue engineering
and in the preparation of nanoparticles for drug delivery.[2][17][18] It can also be used to
attach cells and biological sections to glass surfaces for analysis.[11]

Safety and Handling

3-(trimethoxysilyl)propyl methacrylate is a combustible liquid and can cause eye, skin, and
respiratory tract irritation.[4] It is important to handle this chemical in a well-ventilated area,
such as a fume hood, and to wear appropriate personal protective equipment (PPE), including
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chemical splash goggles, gloves, and protective clothing.[4][13] The material is sensitive to
moisture and should be stored in a tightly closed container in a cool, dry place.[4] Contact with
moisture will liberate methanol.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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